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Introduction
Lignin, a complex aromatic polymer, is a major component of lignocellulosic biomass. Its

quantification is crucial in various fields, including biorefinery processes, pulp and paper

manufacturing, and the development of lignin-based materials. Ultraviolet-Visible (UV-Vis)

spectroscopy offers a rapid, simple, and non-destructive method for determining lignin

concentration in solution.[1][2][3] This method is based on the principle that the aromatic

structures within lignin absorb light in the UV spectrum.[4] The absorbance is directly

proportional to the concentration of lignin, a relationship described by the Beer-Lambert Law.[5]

[6][7] This application note provides a detailed protocol for quantifying lignin using UV-Vis

spectroscopy, including sample preparation, measurement, and data analysis.

Principle of the Method
The Beer-Lambert Law is the fundamental principle behind this application.[6][7][8] It states

that the absorbance of a solution is directly proportional to the concentration of the analyte and
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the path length of the light through the solution. The equation is expressed as:

A = εbc

Where:

A is the absorbance (unitless)

ε (epsilon) is the molar absorptivity or extinction coefficient (L g⁻¹ cm⁻¹)

b is the path length of the cuvette (typically 1 cm)

c is the concentration of lignin (g L⁻¹)

By measuring the absorbance of a lignin solution at a specific wavelength, and knowing the

extinction coefficient and path length, the concentration can be determined. A calibration curve

constructed from standards of known concentrations is typically used to accurately determine

the concentration of unknown samples.[6]

Key Experimental Parameters
The accuracy of lignin quantification by UV-Vis spectroscopy is dependent on several

experimental parameters, which are summarized in the tables below.

Table 1: Common Wavelengths for Lignin Quantification
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Wavelength (nm) Rationale and Comments Citations

280

This is the most common

wavelength used and

corresponds to the absorption

of non-conjugated phenolic

units in lignin. It provides good

sensitivity for many lignin

types.

[1][2][9][10]

205

Used for determining acid-

soluble lignin. This wavelength

provides higher sensitivity but

is also more susceptible to

interference from other

compounds.

[1][3]

440

This wavelength in the visible

range can be used, particularly

when lignin is dissolved in

certain deep eutectic solvents

(DES), to avoid interference

from the solvent itself in the UV

region.

[1][11][12][13][14]

212 - 287

A range of wavelengths can be

utilized depending on the

biomass source and solvent

system to optimize the

measurement and avoid

interferences.

[15]

Table 2: Solvents for Lignin Dissolution
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Solvent Advantages Disadvantages Citations

Dimethyl Sulfoxide

(DMSO)

Good solvent for a

wide range of

technical lignins.

Can have a high UV

cutoff, potentially

interfering with

measurements at

lower wavelengths.

[2][3]

Ethylene Glycol

Identified as a good

solvent with a low UV

cutoff.

May not be suitable

for all lignin types.
[2][3]

Alkaline Solutions

(e.g., NaOH)

Effective for dissolving

many types of lignin.

The alkaline

conditions can cause

a bathochromic (red)

shift in the absorption

maximum due to the

ionization of phenolic

hydroxyl groups.

The pH of the solution

must be carefully

controlled as it

influences the UV-Vis

spectra.

[9][16]

Deep Eutectic

Solvents (DES)

Considered "green"

solvents. The choice

of DES can be tailored

to specific lignins.

The DES itself may

absorb in the UV

region, necessitating

measurement at

longer wavelengths

(e.g., 440 nm).

[1][11]

1-n-butyl-3-

methylimidazolium

chloride ([Bmim][Cl])

An ionic liquid capable

of dissolving whole

biomass, allowing for

direct measurement of

lignin content.

Can have strong

absorbance in the UV

region, requiring

measurement in the

visible range.

[12][14][17]

Cysteine in Sulfuric

Acid

Allows for the

complete dissolution

of lignocellulosic

biomass for direct

lignin measurement.

Requires handling of

corrosive sulfuric acid.
[5][18]
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Table 3: Reported Lignin Extinction Coefficients (ε)

Lignin Type Solvent
Wavelength
(nm)

Extinction
Coefficient (L
g⁻¹ cm⁻¹)

Citations

Softwood Lignin
Cysteine-Sulfuric

Acid
283 17.25 [5]

Hardwood Lignin
Cysteine-Sulfuric

Acid
283 11.23 [5]

Monocot Lignin
Cysteine-Sulfuric

Acid
283 11.23 [5]

General (for

acid-soluble

lignin)

Acidic

Hydrolyzate
205 110 [19]

Note: The extinction coefficient is highly dependent on the lignin source, isolation method, and

solvent used. It is strongly recommended to determine the extinction coefficient experimentally

using a purified lignin standard of the same type as the samples being analyzed.

Experimental Protocol
This protocol outlines the steps for creating a calibration curve and measuring the lignin

concentration in an unknown sample.

4.1. Materials and Equipment

UV-Vis Spectrophotometer (with quartz cuvettes)

Analytical balance

Volumetric flasks and pipettes

Purified lignin standard (of the same or similar type as the sample)

Chosen solvent (e.g., DMSO, 0.1 M NaOH, etc.)
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Sample containing lignin for analysis

Vortex mixer or sonicator

4.2. Preparation of Lignin Stock Solution

Accurately weigh a known amount of dry, purified lignin standard (e.g., 10 mg).

Dissolve the lignin in a specific volume of the chosen solvent (e.g., 10 mL) in a volumetric

flask to create a stock solution of known concentration (e.g., 1 g/L).

Ensure complete dissolution by vortexing or sonicating. Stock solutions should be freshly

prepared and ideally used within 24 hours.[2][3]

4.3. Preparation of Calibration Standards

Perform serial dilutions of the lignin stock solution to prepare a series of calibration

standards with decreasing concentrations.

A typical concentration range for the calibration curve is 0.01 to 0.1 g/L. The final absorbance

values should ideally fall between 0.1 and 1.0 for optimal accuracy.[2][6]

4.4. Preparation of Unknown Sample

Dissolve a known weight of the sample containing lignin in a known volume of the same

solvent used for the standards.

The initial concentration should be estimated to fall within the range of the calibration curve.

If the concentration is too high, the sample will need to be diluted.

If the sample contains particulates, it should be filtered or centrifuged to obtain a clear

solution to avoid light scattering, which can interfere with absorbance measurements.[6]

4.5. UV-Vis Spectrophotometer Measurement

Turn on the spectrophotometer and allow it to warm up as per the manufacturer's

instructions.
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Set the desired wavelength for analysis (e.g., 280 nm).

Use the same solvent that the lignin is dissolved in as the blank reference. Fill a quartz

cuvette with the solvent and place it in the reference cell holder.[2]

Zero the spectrophotometer with the blank.

Measure the absorbance of each calibration standard, starting from the lowest concentration.

Rinse the cuvette with the next standard before filling.

Measure the absorbance of the unknown sample solution. Each sample should be measured

in duplicate or triplicate.[19]

4.6. Data Analysis

Plot a graph of absorbance versus concentration for the calibration standards.

Perform a linear regression analysis on the data points. The resulting equation will be in the

form y = mx + c, where y is the absorbance, x is the concentration, m is the slope (which is

equal to εb), and c is the y-intercept (which should be close to zero). The R² value should be

close to 1 (ideally > 0.99) for a good linear fit.

Use the equation of the line to calculate the concentration of lignin in the unknown sample

based on its measured absorbance.

Remember to account for any dilution factors used in the preparation of the unknown sample

to determine the concentration in the original, undiluted sample.

Potential Interferences
Other Biomass Components: Compounds such as furfural and 5-hydroxymethylfurfural,

which can be formed during biomass processing, also absorb strongly in the UV range and

can lead to an overestimation of the lignin content.[19]

Solvent Absorbance: The solvent used may have its own absorbance at the analytical

wavelength. Using the solvent as a blank corrects for this, but a high solvent absorbance can

reduce the signal-to-noise ratio.
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Light Scattering: Particulates in the solution can scatter light, leading to artificially high

absorbance readings.[6] Samples should be clear and free of suspended solids.

High Concentrations: At high concentrations (>0.01M), deviations from the Beer-Lambert law

can occur due to interactions between molecules.[6]

Visual Representation of Experimental Workflow
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Caption: Workflow for Lignin Quantification using UV-Vis Spectroscopy.
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Conclusion
UV-Vis spectroscopy is a powerful and convenient tool for the quantification of lignin in solution.

By carefully selecting the appropriate solvent and analytical wavelength, and by constructing

an accurate calibration curve, researchers can obtain reliable and reproducible results. This

method's simplicity and speed make it highly suitable for routine analysis in various research

and industrial settings. However, users must be aware of potential interferences and take

appropriate steps to mitigate them to ensure the accuracy of their results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. UV/Vis spectrometry as a quantification tool for lignin solubilized in deep eutectic solvents
:: BioResources [bioresources.cnr.ncsu.edu]

2. pubs.acs.org [pubs.acs.org]

3. Ultraviolet Spectrophotometry of Lignin Revisited: Exploring Solvents with Low
Harmfulness, Lignin Purity, Hansen Solubility Parameter, and Determination of Phenolic
Hydroxyl Groups - PMC [pmc.ncbi.nlm.nih.gov]

4. ippta.co [ippta.co]

5. A facile spectroscopic method for measuring lignin content in lignocellulosic biomass -
Green Chemistry (RSC Publishing) DOI:10.1039/D1GC01507A [pubs.rsc.org]

6. Beer-Lambert Law [life.nthu.edu.tw]

7. Beer-Lambert Law | ChemTalk [chemistrytalk.org]

8. chem.libretexts.org [chem.libretexts.org]

9. researchgate.net [researchgate.net]

10. researchgate.net [researchgate.net]

11. researchgate.net [researchgate.net]

12. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b15821528?utm_src=pdf-custom-synthesis#bc-rfq
https://bioresources.cnr.ncsu.edu/resources/uvvis-spectrometry-as-a-quantification-tool-for-lignin-solubilized-in-deep-eutectic-solvents/
https://bioresources.cnr.ncsu.edu/resources/uvvis-spectrometry-as-a-quantification-tool-for-lignin-solubilized-in-deep-eutectic-solvents/
https://pubs.acs.org/doi/10.1021/acsomega.2c04982
https://pmc.ncbi.nlm.nih.gov/articles/PMC9773929/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9773929/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9773929/
https://ippta.co/wp-content/uploads/2021/01/IPPTA-243-Suppl.-40-44-Studies-on-Ultraviolet.pdf
https://pubs.rsc.org/en/content/articlehtml/2021/gc/d1gc01507a
https://pubs.rsc.org/en/content/articlehtml/2021/gc/d1gc01507a
https://life.nthu.edu.tw/~labcjw/BioPhyChem/Spectroscopy/beerslaw.htm
https://chemistrytalk.org/beer-lambert-law/
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Spectroscopy/Electronic_Spectroscopy/Electronic_Spectroscopy_Basics/The_Beer-Lambert_Law
https://www.researchgate.net/figure/UV-Visible-spectra-of-lignin-extracted-from-Sal-leafs-UV-Visible-spectrophotometer-Figure_fig3_235942997
https://www.researchgate.net/figure/UV-visible-absorbance-spectra-of-two-lignin-standards-L1-lignin-lignoboost-Fig-2a_fig1_318792557
https://www.researchgate.net/publication/318792557_UVVis_Spectrometry_as_a_Quantification_Tool_for_Lignin_Solubilized_in_Deep_Eutectic_Solvents
https://www.researchgate.net/figure/Qualitative-analyses-of-the-lignin-extract-using-UV-vis-spectroscopy-Inlet-shows-the_fig3_277600975
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15821528?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. UV/Vis Spectrometry as a Quantification Tool for Lignin Solubilized in Deep Eutectic
Solvents | PDF [slideshare.net]

14. Simplified determination of lignin content in hard and soft woods via UV-
spectrophotometric analysis of biomass dissolved in ionic liquids :: BioResources
[bioresources.cnr.ncsu.edu]

15. UV-Vis as quantification tool for solubilized lignin following a single-shot steam process -
PubMed [pubmed.ncbi.nlm.nih.gov]

16. researchgate.net [researchgate.net]

17. bioresources.cnr.ncsu.edu [bioresources.cnr.ncsu.edu]

18. pubs.rsc.org [pubs.rsc.org]

19. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Note and Protocol: Determining Lignin
Concentration in Solution using UV-Vis Spectroscopy]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15821528/docs#application-note-and-
protocol-determining-lignin-concentration-in-solution-using-uv-vis-spectroscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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